Cas no 67668-19-3 (4-Ethylnaphthalen-1-amine)

• Product Name: 4-Ethylnaphthalen-1-amine
• CAS No: 67668-19-3
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• MDL: MFCD20691418
• CID: 1721028
• PubChem ID: 23131457
• Update Time: 2025-07-17

4-Ethylnaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 4-ethyl-
• Athyl-p-naphthylamin
• 4-Ethyl-aminonaphthalene
• 4-Ethyl-arninonaphthalene
• 4-ethylnaphthalen-1-amine
• BCOWFSQIFGWBIR-UHFFFAOYSA-N
• SCHEMBL1562761
• AS-58987
• AKOS037645238
• D93155
• 67668-19-3
• CS-0331393
• 4-Ethylnaphthalen-1-amine

• MDL： MFCD20691418
• Inchi： 1S/C12H13N/c1-2-9-7-8-12(13)11-6-4-3-5-10(9)11/h3-8H,2,13H2,1H3
• InChI Key： BCOWFSQIFGWBIR-UHFFFAOYSA-N
• SMILES： NC1C=CC(CC)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 171.10489
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 3.3

Experimental Properties

• PSA: 26.02

4-Ethylnaphthalen-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Ethylnaphthalen-1-amine

Introduction to 4-Ethylnaphthalen-1-amine (CAS No. 67668-19-3)

4-Ethylnaphthalen-1-amine, with the CAS number 67668-19-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of naphthylamines, which are known for their unique chemical and biological properties. The structure of 4-Ethylnaphthalen-1-amine consists of a naphthalene ring system with an ethyl group and an amine group attached at specific positions, providing it with a distinct set of chemical functionalities.

The molecular formula of 4-Ethylnaphthalen-1-amine is C₁₂H₁₃N, and its molecular weight is approximately 175.24 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility properties make it a valuable intermediate in various synthetic processes and a potential candidate for drug development.

In recent years, the study of 4-Ethylnaphthalen-1-amine has expanded beyond its basic chemical properties to include its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of more complex molecules with specific biological activities. For instance, naphthylamines have been explored for their potential as antioxidants, anti-inflammatory agents, and even as components in novel drug delivery systems.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 4-Ethylnaphthalen-1-amine as a building block in the synthesis of compounds with potent anti-cancer properties. The researchers found that derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. This finding underscores the potential of 4-Ethylnaphthalen-1-amine as a lead compound in the development of new anti-cancer drugs.

Beyond cancer research, 4-Ethylnaphthalen-1-amine has also shown promise in the field of neurodegenerative diseases. A study conducted by a team at the University of California demonstrated that certain derivatives of this compound could protect neuronal cells from oxidative stress and apoptosis. This protective effect was attributed to the compound's ability to modulate key signaling pathways involved in cell survival and death.

The synthetic versatility of 4-Ethylnaphthalen-1-amine has also made it an attractive target for chemists working on the development of new materials. For example, researchers at MIT have used this compound as a starting material in the synthesis of conjugated polymers with unique electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

In addition to its synthetic applications, 4-Ethylnaphthalen-1-amine has been studied for its environmental impact. A study published in Environmental Science & Technology investigated the biodegradability and ecotoxicity of this compound. The results showed that while 4-Ethylnaphthalen-1-amine is not highly toxic to aquatic organisms at low concentrations, it can persist in the environment under certain conditions. This information is crucial for environmental risk assessment and regulatory compliance.

The safety profile of 4-Ethylnaphthalen-1-amine is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound has low acute toxicity when administered orally or dermally. However, long-term exposure studies are still ongoing to fully understand any potential chronic effects or carcinogenic risks associated with its use.

In conclusion, 4-Ethylnaphthalen-1-amine (CAS No. 67668-19-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for scientists working on drug discovery, materials science, and environmental studies. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in these fields.